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Compound of Interest

Compound Name: Drometrizole

Cat. No.: B141654

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of drometrizole, a
benzotriazole-based ultraviolet (UV) light absorber, as a photostabilizer for a wide range of
plastics. Detailed protocols for evaluating its efficacy are also presented.

Introduction to Drometrizole

Drometrizole, chemically known as 2-(2H-benzotriazol-2-yl)-4-methylphenol, is a high-
performance UV absorber. It is widely incorporated into various polymer systems to prevent the
degradation caused by exposure to ultraviolet radiation.[1] Exposure to UV light can lead to
undesirable changes in plastics, including discoloration (yellowing), loss of gloss, cracking, and
a reduction in mechanical properties such as impact strength and tensile strength.[2]
Drometrizole is particularly effective at absorbing UV radiation in the 300-400 nm range, which
IS most damaging to many polymers.[1]

Key Features:

e Broad UV Absorption: Strong absorption of UV radiation in the critical 300-400 nm
wavelength range.[1]

» High Photostability: Maintains its protective capabilities over long periods of light exposure.

[1]
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» Energy Dissipation: Efficiently converts absorbed UV energy into harmless thermal energy,
preventing it from damaging the polymer matrix.

o Wide Compatibility: Effective in a variety of polymers, including polycarbonates (PC),
polyvinyl chloride (PVC), polystyrene (PS), polyesters, and acrylics.

Mechanism of Action

Drometrizole belongs to the hydroxyphenyl benzotriazole class of UV absorbers. Its stabilizing
effect is based on a rapid and reversible intramolecular proton transfer process. Upon
absorbing a UV photon, the molecule undergoes a tautomeric shift to an excited state. It then
quickly relaxes back to its ground state, dissipating the absorbed energy as heat. This efficient
cycle can be repeated numerous times without significant degradation of the drometrizole
molecule itself, providing long-lasting protection to the host polymer.

Drometrizole Molecule

Ground State

< Non-Radiative Decay
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___ Absorption |

Excited State Keto-Tautomer

————— Heat (Thermal Energy)

Intramolecular
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Mechanism of UV energy dissipation by drometrizole.

Applications and Recommended Use Levels

Drometrizole is effective in a wide array of plastic materials. The optimal concentration, or "use
level," typically ranges from 0.10% to 0.50% by weight, depending on the polymer, the
thickness of the final product, and the performance requirements of the application.
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Polymer Type Typical Use Level (% wiw) Key Benefits
Prevents yellowing, maintains
Polycarbonate (PC) 0.15-0.30 ) ]
clarity and impact strength.
_ _ Inhibits discoloration and
Polyvinyl Chloride (PVC) 0.20-0.50 )
embrittlement.
Reduces yellowing and
Polystyrene (PS) 0.20-0.50 o
maintains surface gloss.
Improves color stability and
Polyesters (e.g., PET) 0.20-0.50 ) )
mechanical properties.
_ Preserves transparency and
Acrylics (e.g., PMMA) 0.10-0.30 )
prevents degradation.
Acrylonitrile Butadiene Styrene Enhances color fastness and
0.30-0.50

(ABS)

impact retention.

Table 1: Recommended use levels of drometrizole in various plastics.

Quantitative Performance Data (lllustrative)

The following tables provide illustrative data on the performance of drometrizole in preventing

photodegradation. This data is representative of typical results obtained through accelerated

weathering tests.

4.1. Color Stability: Yellowness Index (Y1)

The Yellowness Index (Y1) is a critical measure of discoloration in plastics. A lower change in YI

(AYI) indicates better color stability.
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Polymer
. Yl after 500 Yl after 1000 AYI (1000
(0.25% Initial YI
. hours hours hours)
Drometrizole)
Polycarbonate
15 8.2 154 +13.9

(Control)
Polycarbonate

) 1.6 2.5 4.1 +2.5
(Stabilized)
PVC (Control) 2.1 10.5 22.8 +20.7
PVC (Stabilized) 2.2 4.1 7.5 +5.3

Table 2: lllustrative change in Yellowness Index (YI) after accelerated weathering (QUV, ASTM
G154 cycle).

4.2. Mechanical Property Retention

UV degradation can severely impact the mechanical integrity of plastics. Drometrizole helps in
retaining these crucial properties.

Tensile Strength

Polymer (0.30% Initial Tensile .
. after 1000 hours % Retention
Drometrizole) Strength (MPa) o
Polystyrene (Control) 45 25 56%
Polystyrene
’ y 44 40 91%
(Stabilized)
Polycarbonate
60 38 63%
(Control)
Polycarbonate
- 59 55 93%
(Stabilized)

Table 3: lllustrative retention of tensile strength after accelerated UV exposure.
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Experimental Protocols

Evaluating the effectiveness of drometrizole requires standardized testing procedures. The
following protocols outline the key steps for sample preparation, accelerated weathering, and

performance analysis.
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4 1. Sample Preparation

Polymer Resin +
Drometrizole (0-0.5% w/w)

Melt Compounding
(e.g., Twin-Screw Extruder)

Injection Molding or
Compression Molding of Plaques

e

2. Accelerated Weathering

Mount Samples in
QUV Weathering Chamber

l

~

Expose to ASTM G154/D4329 Cycles
(UV-A Lamps, Temp, Condensation)

l

Remove Samples at
Predetermined Intervals
(e.g., 0, 250, 500, 1000 hrs)

-

Aluate Degradation

3. Performancg Analysis

Colorimetric Analysis Mechanical Testing

(Yellowness Index - ASTM E313) (Tensile, Impact Strength)

Spectroscopic Analysis

(FTIR for Carbonyl Growth)
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Experimental workflow for evaluating drometrizole efficacy.
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5.1. Protocol: Sample Preparation
e Material Compounding:
o Dry the base polymer resin to the manufacturer's recommended moisture content.

o Create a masterbatch or dry-blend the polymer with the desired concentration of
drometrizole powder (e.g., 0.1%, 0.25%, 0.5% w/w). Include a control sample with no

stabilizer.

o Melt-compound the mixture using a twin-screw extruder to ensure homogeneous

dispersion of the additive.
e Specimen Molding:

o Produce standardized test plagues from the compounded material via injection molding or

compression molding.

o Typical specimen dimensions for weathering are 75 mm x 150 mm. Ensure a consistent
thickness and a smooth, defect-free surface.

5.2. Protocol: Accelerated Weathering
This protocol is based on ASTM D4329, which utilizes fluorescent UV lamps.

Apparatus: A fluorescent UV and condensation weathering apparatus (e.g., QUV tester).

o Lamp Type: Use UVA-340 lamps to simulate the critical short-wavelength UV portion of

sunlight.

o Exposure Cycle: A common cycle for general plastics is 8 hours of UV exposure at 60°C
followed by 4 hours of condensation at 50°C.

e Procedure:

o Mount at least three replicate specimens for each formulation (control and stabilized) in

the sample holders.
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o Program the weathering chamber to run the specified cycle.

o Run the test for a predetermined duration (e.g., 1000, 2000 hours), removing samples at
regular intervals for analysis.

5.3. Protocol: Performance Analysis
5.3.1. Yellowness Index (ASTM E313)
o Apparatus: A spectrophotometer or colorimeter.
e Procedure:
o Calibrate the instrument using a standard white reference tile.

o Measure the color coordinates (CIE Tristimulus values X, Y, Z) of the unexposed (time 0)
and exposed samples.

o Calculate the Yellowness Index (Y1) using the formula specified in ASTM E313.

o Report the change in Yellowness Index (AY]) relative to the unexposed sample.
5.3.2. Mechanical Properties (e.g., Tensile Strength - ASTM D638)
o Apparatus: A universal testing machine (UTM) with appropriate grips and extensometer.

e Procedure:

o

Condition the test specimens (both unexposed and exposed) at standard temperature and
humidity (23°C, 50% RH) for at least 40 hours.

[¢]

Conduct tensile tests on at least five specimens per sample group.

[e]

Calculate the average tensile strength, modulus, and elongation at break.

o

Report the results as a percentage of the initial property retained after UV exposure.

5.3.3. Chemical Change (FTIR Spectroscopy)
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o Apparatus: A Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total
Reflectance (ATR) accessory.

e Procedure:
o Acquire the FTIR spectrum of the surface of each unexposed and exposed sample.

o Monitor the change in the carbonyl region (approx. 1700-1750 cm~1). An increase in the
intensity of the carbonyl peak is an indicator of photo-oxidation.

o The "Carbonyl Index" can be calculated by rationing the carbonyl peak absorbance to a
reference peak that does not change during degradation (e.g., a C-H stretching peak).

Logical Relationships in Photostabilization

The effectiveness of drometrizole is dependent on several factors. The following diagram
illustrates the key relationships between stabilizer concentration, UV exposure, and the
resulting polymer properties.

Drometrizole UV Exposure
Concentration (Time / Intensity)

- (Reduces)/+ (Increases)

Rate of
Photodegradation

- (Reduces) \- (Reduces)

Color Stability Mechanical Property
(Low AYI) Retention
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Factors influencing polymer stability with drometrizole.

Conclusion
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Drometrizole is a highly effective UV absorber for protecting a wide range of plastics from
photodegradation. By incorporating drometrizole at appropriate levels (typically 0.10-0.50%
w/w), manufacturers can significantly enhance the long-term durability, color stability, and
performance of plastic products intended for applications with UV exposure. The protocols
outlined in these notes provide a standardized framework for researchers and scientists to
quantify the photostabilizing efficacy of drometrizole in their specific polymer formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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